(3S)-N-(oxetan-3-yl)pyrrolidin-3-amine dihydrochloride
Overview
Description
Scientific Research Applications
Medicinal Chemistry: Drug Synthesis and Development
(3S)-N-(oxetan-3-yl)pyrrolidin-3-amine dihydrochloride: is a valuable chiral building block in medicinal chemistry. Its structure is conducive to the synthesis of complex molecules that can serve as potential drug candidates. The presence of both an oxetane ring and a pyrrolidine moiety makes it a versatile intermediate for constructing pharmacologically active compounds, particularly those targeting neurological disorders where such scaffolds are often beneficial .
Materials Science: Advanced Material Synthesis
In materials science, this compound’s unique chemical structure can be utilized to synthesize novel materials with potential applications in electronics and nanotechnology. The oxetane ring, in particular, is known for its ability to impart rigidity and stability to polymers, which could lead to the development of new materials with enhanced properties .
Biological Studies: Molecular Probes
Biological research often employs molecular probes to study cellular processes, and (3S)-N-(oxetan-3-yl)pyrrolidin-3-amine dihydrochloride can be modified to act as such a probe. Its structure allows for the attachment of fluorescent tags, making it useful for tracking and analyzing biological interactions at the molecular level .
Environmental Research: Analytical Standards
Environmental studies require precise analytical standards to measure contaminants and pollutants. The compound can be used to create reference materials for chromatographic analysis, aiding in the accurate detection of environmental toxins .
Analytical Chemistry: Chiral Resolution Agents
The chiral nature of (3S)-N-(oxetan-3-yl)pyrrolidin-3-amine dihydrochloride makes it an excellent candidate for use as a chiral resolution agent in analytical chemistry. It can help in separating enantiomers in racemic mixtures, which is crucial for the production of enantiomerically pure pharmaceuticals .
Industrial Applications: Catalysts and Reagents
In industrial chemistry, this compound can serve as a catalyst or reagent in various chemical reactions. Its ability to induce chirality and its reactivity with different functional groups make it a valuable asset in synthesizing a wide range of industrial chemicals .
Safety and Hazards
properties
IUPAC Name |
(3S)-N-(oxetan-3-yl)pyrrolidin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.2ClH/c1-2-8-3-6(1)9-7-4-10-5-7;;/h6-9H,1-5H2;2*1H/t6-;;/m0../s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRXREQMOSFRTNI-ILKKLZGPSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1NC2COC2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNC[C@H]1NC2COC2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S)-N-(oxetan-3-yl)pyrrolidin-3-amine dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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